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Compound of Interest

Compound Name: 2,4-Dihydroxypyridine

Cat. No.: B6593849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,4-
Dihydroxypyridine (CAS No. 626-03-9), a compound used in various laboratory and chemical

synthesis applications. Adherence to these guidelines is crucial to ensure a safe working

environment and mitigate potential health risks.

Hazard Identification and Classification
2,4-Dihydroxypyridine is classified as a hazardous chemical.[1][2] The primary hazards

associated with this compound are skin irritation, serious eye irritation, and potential respiratory

irritation.[1][2][3][4]

GHS Classification:

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3

Target Organs Respiratory system

Signal Word: Warning[2]
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Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,4-Dihydroxypyridine is provided

below.

Property Value

Synonyms
3-Deazauracil; 2,4-Pyridinediol; 4-Hydroxy-2-

pyridone

Molecular Formula C5H5NO2

Molecular Weight 111.10 g/mol

Appearance White to yellow or beige powder/crystal[4]

Melting Point 272-276 °C (lit.)

Odor No information available[4]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for minimizing

exposure to 2,4-Dihydroxypyridine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]
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Personal Protective Equipment (PPE): The following PPE is recommended when handling 2,4-
Dihydroxypyridine:

PPE Type Specification

Eye/Face Protection

Chemical safety goggles or glasses conforming

to OSHA's 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and long trousers.[1][5]

Respiratory Protection

For nuisance levels of dust, a type N95 (US) or

type P1 (EN 143) dust mask may be used. For

higher-level protection, use a respirator with

OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

cartridges.[6][7]

A logical workflow for the selection of appropriate PPE is illustrated below.
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Hazard Assessment

PPE Selection

Assess Task and Potential for Exposure
(e.g., weighing, dissolution, reaction)

Eye Protection:
Chemical safety goggles or glasses

Skin Protection:
Chemical-resistant gloves, lab coat, long pants, closed-toe shoes

Respiratory Protection:
Assess need based on dust generation

Low Dust Generation:
N95 or P1 dust mask

Low

High Dust Generation or Aerosols:
Respirator with appropriate cartridges

High

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Safe Handling and Storage
Handling:

Avoid contact with skin and eyes.[1]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area.[1]

Storage:
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Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store locked up.[1]

Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,

acid anhydrides, and acid chlorides.[1]

First Aid Measures
In case of exposure to 2,4-Dihydroxypyridine, follow these first aid procedures immediately.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention.

[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops or persists.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention.[1]

The following diagram outlines the decision-making process for first aid.
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Route of Exposure

Immediate Actions

Exposure to 2,4-Dihydroxypyridine

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash with soap and water.
Remove contaminated clothing. Rinse with water for at least 15 minutes. Rinse mouth with water.

Do NOT induce vomiting.

Seek Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure Incidents.

Firefighting and Accidental Release Measures
Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Hazardous combustion products include carbon oxides (CO, CO2) and

nitrogen oxides (NOx).[1][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b6593849?utm_src=pdf-body-img
https://www.chemicalbook.com/msds/2-4-dihydroxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AAA1356603&productDescription=2+4-DIHYDROXYPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-dihydroxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AAA1356603&productDescription=2+4-DIHYDROXYPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-dihydroxypyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6593849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NFPA 704 Ratings:

Category Rating

Health 2

Flammability 1

Instability 0

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[1][3]

Environmental Precautions: Do not let the product enter drains.[1][3]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid creating dust.[1][3]

A workflow for responding to an accidental spill is provided below.
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Spill Response Protocol

Accidental Spill of 2,4-Dihydroxypyridine

Evacuate immediate area if necessary

Don appropriate PPE
(gloves, goggles, respirator if needed)

Ensure adequate ventilation

Contain the spill

Sweep up solid material carefully
to avoid creating dust

Place in a sealed container for disposal

Decontaminate the spill area

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Toxicological and Ecological Information
Toxicological Information: The toxicological properties of 2,4-Dihydroxypyridine have not been

fully investigated.[1] No acute toxicity information is available for this product.[4] It is not known

to be a carcinogen.[1]

Ecological Information: Do not empty into drains or allow the chemical to enter the

environment.[1]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Waste disposal should be handled by a licensed professional waste disposal

service.

This technical guide is intended to provide comprehensive safety and handling information for

2,4-Dihydroxypyridine. It is imperative that all users of this chemical read and understand this

information and the relevant Safety Data Sheet (SDS) before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2,4-Dihydroxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6593849#2-4-dihydroxypyridine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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